Cas no 1369831-04-8 (3-(cyclopropylmethoxy)-5-fluoroaniline)

• Product Name: 3-(cyclopropylmethoxy)-5-fluoroaniline
• CAS No: 1369831-04-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5600699
• PubChem ID: 80751840
• Update Time: 2025-05-23

3-(cyclopropylmethoxy)-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(cyclopropylmethoxy)-5-fluoro-
• 3-(cyclopropylmethoxy)-5-fluoroaniline
• 1369831-04-8
• AKOS019319813
• EN300-1295446

• Inchi： 1S/C10H12FNO/c11-8-3-9(12)5-10(4-8)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key： IUPNYFKPUBAIPL-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=CC(OCC2CC2)=C1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 292.7±20.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(cyclopropylmethoxy)-5-fluoroaniline

Introduction to 3-(cyclopropylmethoxy)-5-fluoroaniline (CAS No. 1369831-04-8)

3-(cyclopropylmethoxy)-5-fluoroaniline (CAS No. 1369831-04-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, characterized by its cyclopropylmethoxy and fluoroaniline substituents, possesses a rich chemical profile that makes it a valuable candidate for further exploration in drug discovery and development.

The cyclopropylmethoxy group in the molecular structure of 3-(cyclopropylmethoxy)-5-fluoroaniline contributes to its distinctive electronic and steric properties. This moiety is known to enhance the lipophilicity of the compound, which is a critical factor in determining its bioavailability and pharmacokinetic behavior. The presence of the cyclopropyl ring also introduces a degree of rigidity to the molecule, which can influence its interactions with biological targets.

The 5-fluoroaniline component of the compound adds another layer of complexity, offering potential for diverse pharmacological activities. Fluorinated aromatic rings are frequently incorporated into pharmaceutical agents due to their ability to modulate metabolic stability, binding affinity, and overall efficacy. In particular, the fluorine atom at the 5-position in aniline derivatives is known to enhance binding interactions with enzymes and receptors, making such compounds attractive for therapeutic applications.

In recent years, 3-(cyclopropylmethoxy)-5-fluoroaniline has been studied for its potential applications in various therapeutic areas. Its structural features suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, anti-inflammatory agents, and even oncology treatments. The combination of the cyclopropylmethoxy and fluoroaniline groups provides a scaffold that can be modified further to optimize pharmacological activity and reduce side effects.

The synthesis of 3-(cyclopropylmethoxy)-5-fluoroaniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework.

The pharmacological profile of 3-(cyclopropylmethoxy)-5-fluoroaniline has been explored through both computational modeling and experimental studies. Computational approaches have allowed researchers to predict potential binding modes with biological targets, while experimental assays have provided insights into its biochemical activity. These studies have highlighted the compound's potential as a lead molecule for further drug development.

In addition to its therapeutic potential, 3-(cyclopropylmethoxy)-5-fluoroaniline has also been investigated for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and receptor interactions. By incorporating this compound into experimental systems, researchers can gain deeper insights into fundamental biological processes that may lead to new therapeutic strategies.

The future directions for research on 3-(cyclopropylmethoxy)-5-fluoroaniline are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of its molecular interactions continues to grow, so too will its potential as a therapeutic agent.

The broader significance of compounds like 3-(cyclopropylmethoxy)-5-fluoroaniline